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Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(dimethylamino)borane, also known as B(NMez2)s, is an organoboron compound that has
been explored for various applications in organic synthesis. While not as commonly employed
as other borane-based reagents for reductions, its unique electronic and steric properties
suggest potential for mild and selective transformations. These application notes provide an
overview of the potential use of Tris(dimethylamino)borane as a mild reducing agent for
functional groups such as aldehydes, ketones, and amides, particularly in scenarios requiring
high chemoselectivity. Due to the limited availability of specific published protocols, the
following sections provide generalized methodologies based on standard practices with related
borane reagents. Researchers are strongly encouraged to perform small-scale test reactions to
optimize conditions for their specific substrates.

Physicochemical Properties and Safety Information

A summary of key properties and safety data for Tris(dimethylamino)borane is presented
below.
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Property Value Reference
Formula CeH18BNs

Molecular Weight 143.04 g/mol

Appearance Liquid

Density 0.817 g/mL at 25 °C

Boiling Point 147-148 °C

Melting Point -16 °C

Flash Point -21°C

Safety Precautions: Tris(dimethylamino)borane is a highly flammable liquid and vapor. It
causes skin and serious eye irritation and may cause respiratory irritation. It is also air and
moisture sensitive. All handling should be performed in a well-ventilated fume hood, under an
inert atmosphere (e.g., nitrogen or argon), and with appropriate personal protective equipment
(PPE), including flame-retardant clothing, safety goggles, and chemical-resistant gloves. Keep
away from heat, sparks, open flames, and hot surfaces.

Proposed Mechanism of Action

The boron center in Tris(dimethylamino)borane is electron-deficient and can act as a Lewis
acid. However, the lone pairs on the three nitrogen atoms donate electron density to the boron,
reducing its Lewis acidity. For it to function as a reducing agent, activation may be necessary to
enhance the hydridic character of a B-H bond, which is not inherently present. In the presence
of a suitable activator (e.g., a Lewis acid or proton source), a complex may form, facilitating the
transfer of a hydride equivalent to an electrophilic carbonyl carbon.
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Setup Inert Atmosphere Reaction

(Dissolve Aldehyde in Anhydrous Solvent)

Coolto 0 °C

(Add Activating Agent)

(Add Tris(dimethylamino)borane)

(Stir at Room Temperature & MonitoD
(Quench with 1 M HCD

Extract with Organic Solvent

,

Dry, Concentrate, and Purify

Isolated Product

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Is the starting material an amide?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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